(12S)-13-tert-butyl-12-[(12S)-13-tert-butyl-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-12-yl]-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaene

This compound is a large, intricate molecule containing two phosphapentacyclo ring systems connected by a single carbon-carbon bond. Each ring system features a tert-butyl group attached to a phosphorus atom. The molecular formula of this compound is C52H48P2, with a molecular weight of 742.89 g/mol .

(S)-Binapine functions through a well-established mechanism known as chiral recognition. The rigid, asymmetric structure of the ligand creates a binding pocket for the substrate molecule. This pocket allows only one enantiomer of the substrate to bind in a favorable orientation, directing the subsequent reaction and leading to the selective formation of the desired product [].

Asymmetric Catalysis

(S)-Binapine forms complexes with transition metals, which act as catalysts in various organic reactions. The chirality of (S)-Binapine transfers to the product molecule, resulting in the formation of enantiomerically enriched products. This is crucial in pharmaceutical research where a specific enantiomer of a drug molecule may be essential for desired activity and fewer side effects []. (S)-Binapine has been particularly successful in hydrogenation reactions, where it facilitates the addition of hydrogen to a double bond with high enantioselectivity [, ].

Here are some specific examples of asymmetric catalysis using (S)-Binapine:

• Hydrogenation of unsaturated ketones and imines [, ]
• Hydroboration of alkenes []
• Aldol reactions []
• Diels-Alder reactions []

Chiral Recognition and Separation

The well-defined three-dimensional structure of (S)-Binapine allows it to interact differently with enantiomers of other molecules. This property is exploited in chiral recognition and separation techniques. (S)-Binapine can be immobilized on a solid support to create a chromatography column that separates enantiomers based on their interactions with the ligand [].

• Phosphine oxidation: The phosphorus atoms in the compound may undergo oxidation reactions, forming phosphine oxides.
• Coordination chemistry: The phosphorus atoms could potentially act as ligands in metal complexes, similar to other organophosphorus compounds.
• Hydrogenation: The multiple double bonds in the decaene system might be susceptible to catalytic hydrogenation reactions.

The synthesis of this complex molecule likely involves multiple steps and challenging organic chemistry techniques. While the exact synthesis method is not provided in the search results, it may involve:

• Phospha-Friedel-Crafts reactions: To form the phosphorus-containing ring systems.
• Coupling reactions: To connect the two phosphapentacyclo systems.
• Stereoselective synthesis: To ensure the correct stereochemistry at the chiral centers.

• Metal coordination: Studying its ability to form complexes with various metal ions.
• Supramolecular chemistry: Investigating potential host-guest interactions due to its large, rigid structure.
• Stereochemical interactions: Examining how its chiral centers influence interactions with other chiral molecules or biological systems.

Similar Compounds

While the search results do not provide direct comparisons, we can identify some structurally related compounds:

• BIPHEP (2,2'-bis(diphenylphospino)-1,1'-biphenyl): A simpler biphosphine ligand used in organometallic chemistry .
• Other phosphapentacyclo compounds: Variations with different substituents or ring sizes.
• Chiral phosphine ligands: Used in asymmetric catalysis, such as those derived from BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl).

The uniqueness of the compound lies in its large, complex pentacyclic structure and the presence of two phosphorus atoms in specific stereochemical arrangements. This structure likely confers distinct electronic and steric properties that set it apart from simpler organophosphorus compounds.